Cas no 30074-98-7 (4(1H)-Pyridinone, 1-acetyl-)

4(1H)-Pyridinone, 1-acetyl- Properties

Names and Identifiers

• 4(1H)-Pyridinone, 1-acetyl-
• 1-acetylpyridin-4-one
• 1-Acetyl-1H-pyridin-4-on
• 1-acetyl-1H-pyridin-4-one
• N-Acetyl-4-pyridon
• N-acetyl-4-pyridone
• 30074-98-7
• DTXSID50481209
• +Expand

• InChIKey： MDJUTZFVMBSYLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO2/c1-6(9)8-4-2-7(10)3-5-8/h2-5H,1H3
• SMILES： CC(=O)N1C=CC(=O)C=C1

Computed Properties

• Exact Mass: 137.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.047678466g/mol
• Heavy Atom Count: 10
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• LogP: 0.50840
• PSA: 39.07000